3-chloro-N-(naphthalen-2-yl)propanamide

• IUPAC Name: 3-chloro-N-naphthalen-2-ylpropanamide
• InChI: InChI=1S/C13H12ClNO/c14-8-7-13(16)15-12-6-5-10-3-1-2-4-11(10)9-12/h1-6,9H,7-8H2,(H,15,16)
• InChI Key: VOAYIAPFTTXPSY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C=C(C=CC2=C1)NC(=O)CCCl
• Molecular Formula: C13H12ClNO
• DSSTOX Substance ID: DTXSID60399280
• Molecular Weight: 233.69 g/mol
• CAS RN: 183111-59-3

Description

“3-chloro-N-(naphthalen-2-yl)propanamide” is a chemical compound with the molecular formula C13H12ClNO. It’s a derivative of propanamide, which is a class of organic compounds known as primary carboxylic acid amides.

Scientific Research Applications

Antimicrobial Activity

• Synthesis and Antimicrobial Properties: N-(naphthalen-1-yl)propanamide derivatives, closely related to 3-chloro-N-(naphthalen-2-yl)propanamide, have been synthesized and evaluated for their antimicrobial activity. These compounds showed notable activity against various bacteria and fungi species. Particularly, certain derivatives exhibited antifungal activity at half the potency of ketoconazole, and anti-gram-positive bacterial activity at half the potency of chloramphenicol (Evren, Yurttaş, & Yılmaz-Cankilic, 2020).

Chemical Structure and Properties

• Structural Analysis: Studies on Napropamide, a compound similar to this compound, have detailed its crystalline structure, revealing significant dihedral angles between the naphthalene ring systems and amide groups. This structural insight is crucial for understanding its chemical behavior (Cho, Kim, Jeon, & Kim, 2013).

Environmental and Toxicological Studies

• Environmental Persistence: Research on chlorinated naphthalenes, to which this compound is related, indicates their widespread presence as environmental pollutants. These studies are essential for understanding the environmental impact and persistence of such compounds (Kilanowicz, Galoch, & Sapota, 2004).

Applications in Material Science

• Polycondensation for Polymer Development: Innovative methods involving compounds like 3-hydroxynaphthalene, related to this compound, have been developed for the synthesis of poly(urea-urethane)s. These methods are significant for the advancement of materials science (Mallakpour & Rafiee, 2007).

Biomedical Research

• Chemotherapeutic Potential: A study on (E)-3-mesityl-1-(naphthalen-2-yl) prop-2-en-1-one, a compound structurally similar to this compound, explored its potential as a chemotherapeutic agent. Such research is vital for expanding the scope of cancer treatment (Barakat et al., 2015).

Fluorescence and Spectroscopy

• Fluorescent Derivatisation of Amino Acids: Research involving 3-(Naphthalen-1-ylamino)propanoic acid, structurally akin to this compound, focused on fluorescent derivatization of amino acids. This has implications in bioimaging and biological assays (Frade et al., 2007).